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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrobenzonitrile

Cat. No.: B029917 Get Quote

Essential Safety and Handling Guide for 2,3-
Dichloro-6-nitrobenzonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3-Dichloro-6-nitrobenzonitrile in a laboratory setting. The

information is intended for researchers, scientists, and drug development professionals to

ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 2,3-Dichloro-6-nitrobenzonitrile

CAS Number: 2112-22-3[1]

Molecular Formula: C₇H₂Cl₂N₂O₂[2]

Molecular Weight: 217.01 g/mol [1][2]

Hazard Summary: This compound is classified as causing skin irritation.[3] Due to the lack of a

complete toxicological profile, it is recommended to handle this chemical with caution and

assume it may present other hazards associated with chlorinated and nitroaromatic

compounds, such as potential eye and respiratory irritation.
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE is mandatory to prevent exposure.

Scenario Eyes/Face Skin/Body Respiratory

Routine Laboratory

Use (in a fume hood)

Safety glasses with

side shields or

chemical splash

goggles.

Chemical-resistant

gloves (e.g., nitrile),

standard lab coat.

Not generally required

when handled in a

certified chemical

fume hood.

Handling Outside of a

Fume Hood (e.g.,

weighing)

Safety glasses with

side shields or

chemical splash

goggles.

Chemical-resistant

gloves, lab coat. A

chemical-resistant

apron is

recommended if there

is a risk of splashing.

A NIOSH-approved

N95 respirator or

higher is

recommended to

prevent inhalation of

fine particles.[1]

Spill Cleanup

Chemical splash

goggles and face

shield.

Chemical-resistant

gloves, chemical-

resistant apron or suit,

and appropriate

footwear.

A NIOSH-approved

respirator with an

organic vapor

cartridge.

Operational Plan
1. Engineering Controls:

Always handle 2,3-Dichloro-6-nitrobenzonitrile in a certified chemical fume hood to

minimize inhalation exposure.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

2. Personal Preparation:

Don the appropriate PPE as specified in the table above.

Inspect gloves for any signs of degradation or punctures before use.
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Wash hands thoroughly after handling and before leaving the laboratory.

3. Handling the Chemical:

This compound is a solid and should be handled carefully to avoid generating dust.[3][4]

Use spatulas or other appropriate tools for transferring the solid.

Keep containers tightly closed when not in use.

4. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash skin with plenty of soap and water.[3] Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation occurs.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3] Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
This material should be disposed of as halogenated organic waste.

1. Waste Collection:

Use a designated, leak-proof waste container made of high-density polyethylene (HDPE) or

other compatible material.

The container must be clearly labeled with "Hazardous Waste," "Halogenated Organic

Waste," and the full chemical name: "2,3-Dichloro-6-nitrobenzonitrile."

Do not mix with non-halogenated waste.[5]
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2. Disposal of Contaminated Materials:

Any materials that come into contact with the chemical, such as gloves, weighing paper, and

pipette tips, should be considered contaminated and disposed of in the designated

hazardous waste container.

3. Storage of Waste:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure area away from incompatible materials.

Use a larger, chemically resistant secondary containment bin for the primary waste

container.

Quantitative Data
Property Value Source

Molecular Weight 217.01 g/mol [1][2]

Appearance Brown solid [3][4]

Melting Point 93-96 °C [1][3]

Boiling Point 343.7 °C at 760 mmHg [3]

Density 1.6 g/cm³ [3]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 2,3-Dichloro-6-nitrobenzonitrile
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Caption: Workflow for safe handling and disposal of 2,3-Dichloro-6-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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